Cas no 2138394-98-4 (5-(1,2-Thiazol-3-yl)-1,2,3,6-tetrahydropyridin-3-amine)

• Product Name: 5-(1,2-Thiazol-3-yl)-1,2,3,6-tetrahydropyridin-3-amine
• CAS No: 2138394-98-4
• MF: C₈H₁₁N₃S
• MW: 181.258039712906
• CID: 6055815
• PubChem ID: 165451518
• Update Time: 2025-07-18

5-(1,2-Thiazol-3-yl)-1,2,3,6-tetrahydropyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2138394-98-4
• EN300-743127
• 5-(1,2-thiazol-3-yl)-1,2,3,6-tetrahydropyridin-3-amine
• 5-(1,2-Thiazol-3-yl)-1,2,3,6-tetrahydropyridin-3-amine

• Inchi： 1S/C8H11N3S/c9-7-3-6(4-10-5-7)8-1-2-12-11-8/h1-3,7,10H,4-5,9H2
• InChI Key： SSJLXWVKNXZDIE-UHFFFAOYSA-N
• SMILES： S1C=CC(C2=CC(CNC2)N)=N1

Computed Properties

• Exact Mass: 181.06736854g/mol
• Monoisotopic Mass: 181.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 79.2Ų

Additional information on 5-(1,2-Thiazol-3-yl)-1,2,3,6-tetrahydropyridin-3-amine

Introduction to 5-(1,2-Thiazol-3-yl)-1,2,3,6-tetrahydropyridin-3-amine (CAS No. 2138394-98-4)

5-(1,2-Thiazol-3-yl)-1,2,3,6-tetrahydropyridin-3-amine, with the CAS number 2138394-98-4, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a promising candidate for various therapeutic applications.

The molecular structure of 5-(1,2-Thiazol-3-yl)-1,2,3,6-tetrahydropyridin-3-amine consists of a tetrahydropyridine ring fused with a thiazole moiety. The presence of these functional groups imparts distinct chemical properties and biological activities to the molecule. The thiazole ring is known for its involvement in various biological processes, including enzyme inhibition and receptor modulation. The tetrahydropyridine ring, on the other hand, is often associated with central nervous system (CNS) activity and has been explored in the development of drugs for neurological disorders.

Recent studies have highlighted the potential of 5-(1,2-Thiazol-3-yl)-1,2,3,6-tetrahydropyridin-3-amine in several therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in neurodegenerative diseases. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of monoamine oxidase B (MAO-B), an enzyme implicated in Parkinson's disease. By selectively targeting MAO-B, 5-(1,2-Thiazol-3-yl)-1,2,3,6-tetrahydropyridin-3-amine could potentially slow down the progression of this debilitating condition.

In addition to its neuroprotective properties, 5-(1,2-Thiazol-3-yl)-1,2,3,6-tetrahydropyridin-3-amine has shown promise in the treatment of inflammatory disorders. A study conducted by a team of researchers at a leading pharmaceutical institute found that this compound exhibits potent anti-inflammatory effects by modulating the activity of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that 5-(1,2-Thiazol-3-yl)-1,2,3,6-tetrahydropyridin-3-amine could be a valuable therapeutic agent for conditions like rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of 5-(1,2-Thiazol-3-yl)-1,2,3,6-tetrahydropyridin-3-amine has also been extensively studied. Preclinical data indicate that this compound has favorable absorption properties and good bioavailability when administered orally. Furthermore, it demonstrates low toxicity and high selectivity towards its target enzymes and receptors. These characteristics make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(1,2-Thiazol-3-yl)-1,2,3,6-tetrahydropyridin-3-amine in human subjects. Early results from phase I trials have shown promising outcomes with no significant adverse effects reported. The compound is being tested for its potential to treat neurodegenerative diseases and inflammatory conditions. If these trials continue to yield positive results, 5-(1,2-Thiazol-3-yl)-1,2,3,6-tetrahydropyridin-3-amine could become a valuable addition to the arsenal of therapeutic options available to clinicians.

In conclusion, 5-(1,2-Thiazol-3-yl)-1,2,3,6-tetrahydropyridin-3-amine (CAS No. 2138394-98-4) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a promising candidate for the development of novel therapies for neurodegenerative diseases and inflammatory disorders. Ongoing research and clinical trials will further elucidate its potential as a safe and effective treatment option.